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Compound of Interest

Compound Name: Naringin dihydrochalcone

Cat. No.: B1676963

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for handling Naringin
Dihydrochalcone in a research and drug development setting. Adherence to these guidelines
is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Essential Safety Information

Naringin Dihydrochalcone is a synthetic flavonoid derived from naringin, a compound found
in citrus fruits. While generally considered to have low toxicity, it is important to handle it with
appropriate care to mitigate potential risks. The primary hazards associated with Naringin
Dihydrochalcone are skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against accidental exposure. The following equipment
must be worn at all times when handling Naringin Dihydrochalcone:

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
mandatory.[1]

o Hand Protection: Wear protective gloves. While specific breakthrough times for Naringin
Dihydrochalcone are not available, nitrile or neoprene gloves are generally recommended
for handling chemical powders. Inspect gloves for any signs of degradation or perforation
before use.[1][2]
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o Body Protection: A standard laboratory coat is required to protect against skin contact.

e Respiratory Protection: If working in an area with inadequate ventilation or when there is a
risk of generating dust, a NIOSH-approved respirator may be necessary.[2]

Quantitative Safety Data

The following table summarizes the available quantitative data for Naringin Dihydrochalcone
and its parent compound, Naringin. Data for Naringin is provided as a reference due to the
limited specific data for Naringin Dihydrochalcone.

Parameter Value Species Reference

Naringin

Dihydrochalcone

H315: Causes skin

irritationH319: Causes

GHS Hazard serious eye N/A
Statements irritationH335: May
cause respiratory
irritation
Occupational
Exposure Limits (PEL,  No data available N/A
TLV, REL)
Naringin (Parent
Compound)
Acute Oral Toxicity
> 2000 mg/kg Rat
(LD50)
Acute Intraperitoneal
2000 mg/kg Rat

Toxicity (LD50)

Standard Operating Procedures

Strict adherence to standard operating procedures is crucial for minimizing risk and ensuring
the integrity of your research.
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General Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Avoid breathing dust or fumes. Use only in a well-ventilated area, preferably within a
chemical fume hood. Minimize dust generation and accumulation. Do not eat, drink, or
smoke while handling.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.

Experimental Protocol: Weighing and Dissolving

This protocol outlines the standard procedure for accurately weighing and dissolving Naringin
Dihydrochalcone powder.
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Weighing and Dissolving Naringin Dihydrochalcone

Preparation

- Lab

Don appropriate PPE:
- Safety glasses/goggles

- Gloves (Nitrile or Neoprene)

coat

A

/

Prepare clean and stable work surface

A

/

Ensure analytical balance is calibrated and level

A

/

- Weighing

Gather materials:
- Naringin Dihydrochalcone

- Spatula
- Beaker
- Appropriate solvent

paper/boat

Weig

Y

Proceed to weighing

hing

Place weighing paper/b

oat on balance and tare

A

/

Carefully transfer desired amount of powder using a clean spatula

A

/

Record the

exact mass

Dissc
y

Proceed to dissolving

lving
/

Carefully transfer the weighed powder into a beaker

4

Add the appropriate

solvent to the beaker

Y

Stir or sonicate until the powder is completely dissolved

Click to download full resolution via product page

Workflow for Weighing and Dissolving Naringin Dihydrochalcone
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.

o Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental compliance.
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Spill and Disposal Plan for Naringin Dihydrochalcone

Spill Response

Alert others in the area

;

Don appropriate PPE

;

Contain the spill to prevent spreading

;

Gently sweep or vacuum the solid material

Y

Decontaminate the area with soap and water

roceed to disposal

Waste Disposal

Collect spilled material and contaminated cleaning supplies in a sealed container

;

Label the container as 'Naringin Dihydrochalcone Waste'

;

Follow institutional and local regulations for chemical waste disposal

Click to download full resolution via product page

Spill and Disposal Workflow for Naringin Dihydrochalcone
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Disposal: Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3). Consult federal, state, and
local regulations for proper disposal. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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